Cas no 51632-12-3 (2-(4-Bromophenyl)-3-methylbutanenitrile)
51632-12-3 structure
Product Name:2-(4-Bromophenyl)-3-methylbutanenitrile
CAS No:51632-12-3
MF:C11H12BrN
MW:238.1237
MDL:MFCD11592218
CID:3028850
PubChem ID:13059055
Update Time:2024-11-02
2-(4-Bromophenyl)-3-methylbutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Bromophenyl)-3-methylbutanenitrile
- 2-(4-Bromo-phenyl)-3-methyl-butyronitrile
- FCH1405203
- NE30089
- AK482788
- SCHEMBL10952365
- CS-0154332
- MFCD11592218
- AKOS015151372
- 51632-12-3
- DS-18928
- EN300-129355
- DB-103622
-
- MDL: MFCD11592218
- Inchi: 1S/C11H12BrN/c1-8(2)11(7-13)9-3-5-10(12)6-4-9/h3-6,8,11H,1-2H3
- InChI Key: HVKBRQVNADDWAP-UHFFFAOYSA-N
- SMILES: BrC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C#N)C([H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 237.01531g/mol
- Monoisotopic Mass: 237.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 23.8
2-(4-Bromophenyl)-3-methylbutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019121340-250mg |
2-(4-Bromophenyl)-3-methylbutanenitrile |
51632-12-3 | 97% | 250mg |
$204.00 | 2023-09-01 | |
| Alichem | A019121340-1g |
2-(4-Bromophenyl)-3-methylbutanenitrile |
51632-12-3 | 97% | 1g |
$508.98 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA711-200mg |
2-(4-Bromophenyl)-3-methylbutanenitrile |
51632-12-3 | 97% | 200mg |
285.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA711-1g |
2-(4-Bromophenyl)-3-methylbutanenitrile |
51632-12-3 | 97% | 1g |
1000.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA711-50mg |
2-(4-Bromophenyl)-3-methylbutanenitrile |
51632-12-3 | 97% | 50mg |
114.0CNY | 2021-07-12 | |
| TRC | B804580-10mg |
2-(4-Bromophenyl)-3-methylbutanenitrile |
51632-12-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B804580-50mg |
2-(4-Bromophenyl)-3-methylbutanenitrile |
51632-12-3 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B804580-100mg |
2-(4-Bromophenyl)-3-methylbutanenitrile |
51632-12-3 | 100mg |
$ 230.00 | 2022-06-06 | ||
| abcr | AB490209-250 mg |
2-(4-Bromophenyl)-3-methylbutanenitrile; . |
51632-12-3 | 250MG |
€107.20 | 2023-04-20 | ||
| abcr | AB490209-1 g |
2-(4-Bromophenyl)-3-methylbutanenitrile; . |
51632-12-3 | 1g |
€178.70 | 2023-04-20 |
2-(4-Bromophenyl)-3-methylbutanenitrile Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
51632-12-3 (2-(4-Bromophenyl)-3-methylbutanenitrile) Related Products
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